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Compound of Interest

Compound Name: Fluorocurarine chloride

Cat. No.: B15571085

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction Fluorocurarine chloride, a derivative of the alkaloid norfluorocurarine found in

plants like Vinca erecta, is a valuable chemical tool for in vitro research.[1] It is primarily

recognized as a short-acting, selective sympathetic ganglioblocker and a non-depolarizing

neuromuscular blocker.[2][3] Its mechanism involves competitive antagonism of nicotinic

acetylcholine receptors (nAChRs).[2] Additionally, recent studies have highlighted its role in

cancer research through the inhibition of stearoyl-CoA desaturase-1 (SCD1), an enzyme

involved in lipid metabolism.[2] These diverse activities make Fluorocurarine chloride a

compound of interest for studies in neuroscience, muscle physiology, and oncology.[2]

This document provides detailed protocols for the preparation, handling, and application of

Fluorocurarine chloride solutions for cell culture experiments.

Chemical and Physical Properties
Fluorocurarine chloride is typically supplied as a light brown, solid powder.[2] Its key

properties are summarized below.
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Property Value References

CAS Number 22273-09-2 [3][4][5][6]

Molecular Formula C₂₀H₂₃ClN₂O [4][6]

Molecular Weight 342.86 g/mol [2][3][4][6]

Purity ≥97% (TLC) [6]

Solubility Soluble in water and methanol.

Appearance Light brown powder. [2]

Mechanism of Action
Fluorocurarine chloride exhibits multiple mechanisms of action, making it a versatile tool for

cell-based assays.

Nicotinic Acetylcholine Receptor (nAChR) Antagonism: It acts as a competitive antagonist at

nAChRs, primarily at the neuromuscular junction and in sympathetic ganglia.[2][3][6] By

binding to these receptors, it prevents acetylcholine from inducing depolarization, thereby

blocking neuromuscular transmission and sympathetic signaling.[2]

Chloride Ion Transport Modulation: The compound is known to alter chloride ion transport,

which plays a critical role in establishing cellular excitability and muscle relaxation.[2]

SCD1 Inhibition: In cancer research, Fluorocurarine chloride has been shown to inhibit

stearoyl-CoA desaturase-1 (SCD1).[2] This enzyme is crucial for converting saturated fatty

acids into monounsaturated fatty acids. Its inhibition alters the lipid composition of cancer

cell membranes, leading to reduced proliferation.[2]
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Caption: Inhibition of the nicotinic acetylcholine receptor (nAChR) signaling pathway by

Fluorocurarine chloride.
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Caption: Inhibition of the SCD1 enzyme by Fluorocurarine chloride, impacting cancer cell

proliferation.

Quantitative Data Summary
The following tables summarize key pharmacological and toxicological data for Fluorocurarine
chloride.

Table 1: Pharmacological Activity

Parameter Value / Range Target / System References

Binding Affinity (Ki) ~10⁻⁸ M
Acetylcholine

Receptors
[2]

Effective Dose

(Rodents)
0.1–0.5 mg/kg Muscle Paralysis [2]

Sympathetic Ganglia

Block
0.02–0.2 mg/kg In vivo

Neuromuscular Block 2–3 mg/kg In vivo

Table 2: Toxicological Data

Parameter Value
Species /
Conditions

References

LD₅₀ (Intravenous) 4.6 mg/kg Mouse (0.1% solution)

LD₅₀ (Subcutaneous) 102.5 mg/kg Mouse (1% solution)

Experimental Protocols
Required Materials

Fluorocurarine chloride powder

Sterile, deionized water, phosphate-buffered saline (PBS), or Dimethyl Sulfoxide (DMSO)
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Appropriate cell culture medium (e.g., DMEM, RPMI-1640)

Sterile, conical tubes (1.5 mL, 15 mL, 50 mL)

Calibrated analytical balance

Vortex mixer

Sterile serological pipettes and micropipettes with sterile, filtered tips

Laminar flow hood or biological safety cabinet

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Safety Precautions
Handle Fluorocurarine chloride powder in a well-ventilated area or chemical fume hood.

Wear appropriate PPE, including gloves, safety glasses, and a lab coat, at all times.

Avoid inhalation of dust and contact with skin or eyes.

In case of contact, wash the affected area thoroughly with water.

Refer to the Safety Data Sheet (SDS) for complete handling and emergency procedures.[7]

[8]

Protocol 1: Preparation of a 10 mM Stock Solution
This protocol describes how to prepare a 10 mM stock solution. Adjust calculations based on

the desired concentration.

Calculate Required Mass: Use the molecular weight (MW = 342.86 g/mol ) to determine the

mass needed.

Formula: Mass (mg) = Desired Concentration (mM) × Desired Volume (mL) × MW ( g/mol )

Example for 1 mL of 10 mM stock: Mass (mg) = 10 mM × 1 mL × (342.86 g/mol / 1000

mg/g) = 3.43 mg
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Weighing: Carefully weigh the calculated amount of Fluorocurarine chloride powder using

an analytical balance.

Dissolution:

Transfer the powder to a sterile conical tube.

Add the desired volume of a suitable sterile solvent (e.g., sterile water or PBS). Since the

compound is highly soluble in water, this is the recommended solvent for direct use in

most cell culture applications.

Vortex the solution thoroughly until the powder is completely dissolved.

Sterilization (Optional): If the solvent was not pre-sterilized, filter the stock solution through a

0.22 µm sterile syringe filter into a new sterile tube to ensure sterility.

Protocol 2: Preparation of Working Solutions
Determine Final Concentration: Identify the final concentration required for your experiment

based on literature or preliminary dose-response studies.

Dilution: Dilute the stock solution directly into the cell culture medium to achieve the final

working concentration.

Formula: C₁V₁ = C₂V₂

C₁ = Concentration of stock solution (e.g., 10 mM)

V₁ = Volume of stock solution to add

C₂ = Desired final concentration (e.g., 10 µM)

V₂ = Final volume of cell culture medium

Example for preparing 10 mL of medium with a 10 µM final concentration: V₁ = (C₂ × V₂) /

C₁ = (10 µM × 10 mL) / 10,000 µM = 0.01 mL = 10 µL

Add 10 µL of the 10 mM stock solution to 10 mL of cell culture medium.
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Mixing: Gently mix the medium by pipetting or swirling before adding it to the cells.

Storage and Stability
Proper storage is critical to maintain the compound's potency.

Lyophilized Powder: Store desiccated at -20°C. The chemical is stable for up to 36 months

under these conditions.[3]

Stock Solutions: Aliquot the stock solution into single-use volumes to avoid repeated freeze-

thaw cycles.[3] Store at -20°C and use within one month to prevent loss of potency.[3] Some

suppliers recommend storage at +4°C in a dark place. For long-term storage, -80°C is also

an option.[9]

Experimental Workflow Diagram
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Caption: General workflow for preparing Fluorocurarine chloride solutions and treating cell

cultures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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